Cas no 205747-96-2 (L-Valine,L-isoleucyl-L-methionyl-L-isoleucylglycyl-L-valyl-L-leucyl-L-valylglycyl-)

L-Valine,L-isoleucyl-L-methionyl-L-isoleucylglycyl-L-valyl-L-leucyl-L-valylglycyl- structure
205747-96-2 structure
Product Name:L-Valine,L-isoleucyl-L-methionyl-L-isoleucylglycyl-L-valyl-L-leucyl-L-valylglycyl-
CAS No:205747-96-2
MF:C42H77N9O10S
MW:900.180089712143
CID:1394926
Update Time:2024-08-15

L-Valine,L-isoleucyl-L-methionyl-L-isoleucylglycyl-L-valyl-L-leucyl-L-valylglycyl- Chemical and Physical Properties

Names and Identifiers

    • L-Valine,L-isoleucyl-L-methionyl-L-isoleucylglycyl-L-valyl-L-leucyl-L-valylglycyl-
    • L-Valine, L-isoleucyl-L-methionyl-L-isoleucylglycyl-L-valyl-L-leucyl-L-valylglycyl-
    • Inchi: 1S/C42H77N9O10S/c1-14-25(11)31(43)38(56)46-27(16-17-62-13)36(54)51-35(26(12)15-2)40(58)45-19-29(52)48-33(23(7)8)41(59)47-28(18-21(3)4)37(55)50-32(22(5)6)39(57)44-20-30(53)49-34(24(9)10)42(60)61/h21-28,31-35H,14-20,43H2,1-13H3,(H,44,57)(H,45,58)(H,46,56)(H,47,59)(H,48,52)(H,49,53)(H,50,55)(H,51,54)(H,60,61)/t25-,26-,27-,28-,31-,32-,33-,34-,35-/m0/s1
    • InChI Key: LWXMNJKJBCELBO-QWXVOAEUSA-N
    • SMILES: C(O)(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)CNC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CCSC)NC(=O)[C@H]([C@@H](C)CC)N

Computed Properties

  • Exact Mass: 899.55191

Experimental Properties

  • Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 1213.3±65.0 °C(Predicted)
  • Solubility: Slightly soluble (2.2 g/l) (25 º C),
  • PSA: 296.12
  • pka: 3.36±0.10(Predicted)
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